Cas no 105536-04-7 (2-Thiophenecarboxaldehyde, 4-(1-octynyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-(1-octynyl)-
• CAS No: 105536-04-7
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 1155201
• Update Time: 2024-07-26

2-Thiophenecarboxaldehyde, 4-(1-octynyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-(1-octynyl)-
• 2-Thiophenecarboxaldehyde, 4-(1-octyn-1-yl)-

• Inchi： 1S/C13H16OS/c1-2-3-4-5-6-7-8-12-9-13(10-14)15-11-12/h9-11H,2-6H2,1H3
• InChI Key： KORRFVMYWCLRJI-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C#CCCCCCC)C=1

Computed Properties

• Exact Mass: 220.09228

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 352.3±27.0 °C(Predicted)
• PSA: 17.07